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Compound of Interest

Compound Name: 1,3-Dieicosenoyl glycerol

Cat. No.: B3026233 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes and protocols provide a comprehensive guide to the synthesis,

purification, and characterization of 1,3-dieicosenoyl glycerol, a specific diacylglycerol (DAG)

of interest for various research applications. The document outlines the relevance of DAGs in

cellular signaling, particularly in the context of cancer research and drug development, and

provides detailed experimental procedures.

Introduction
Diacylglycerols (DAGs) are crucial second messengers in a multitude of cellular signaling

pathways.[1][2][3] Generated at the cell membrane, they play a pivotal role in signal

transduction, primarily through the activation of protein kinase C (PKC) isozymes and other

effector proteins like protein kinase D (PKD) and Ras guanyl nucleotide-releasing proteins

(RasGRPs).[1][3][4] The balance between the generation of DAG by phospholipase C (PLC)

and its termination by diacylglycerol kinases (DGKs) is critical for cellular homeostasis.[1][3]

Dysregulation of DAG signaling is frequently implicated in the initiation, progression, and

metastasis of cancer.[1][3]

1,3-dieicosenoyl glycerol is a diacylglycerol containing 11(Z)-eicosenoic acid at the sn-1 and

sn-3 positions.[5] The specific acyl chain composition of DAG molecules can influence their

biological activity, including their affinity for and activation of different PKC isoforms.[4][6][7][8]

Therefore, the synthesis of specific DAG species like 1,3-dieicosenoyl glycerol is essential for
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investigating their precise roles in cellular processes and for exploring their potential as

therapeutic targets or drug delivery vehicles.

Applications in Research
The synthesis of 1,3-dieicosenoyl glycerol is valuable for a range of research applications,

including:

Cancer Biology: Investigating the role of specific DAG species in cancer cell proliferation,

survival, and migration.[1][2][3] Studying the activation of specific PKC isoforms by 1,3-
dieicosenoyl glycerol in different cancer models.

Drug Development: Screening for small molecule inhibitors of DGKs to modulate DAG

signaling pathways.[9] Developing novel drug delivery systems utilizing the backbone of 1,3-
dieicosenoyl glycerol.

Signal Transduction Research: Elucidating the specific downstream signaling pathways

activated by 1,3-dieicosenoyl glycerol. Understanding the interplay between 1,3-
dieicosenoyl glycerol and other signaling lipids.

Immunology: Exploring the role of specific DAGs in T-cell function and tumor

immunosurveillance.[1][3]

Chemical and Physical Properties
A summary of the key chemical and physical properties of 1,3-dieicosenoyl glycerol is
provided in the table below.
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Property Value Reference

Formal Name

(11Z,11'Z)-11-eicosenoic acid,

2-hydroxy-1,3-propanediyl

ester

[5]

CAS Number 128230-18-2 [5]

Molecular Formula C43H80O5 [5]

Formula Weight 677.1 g/mol [5]

Purity ≥98% (commercially available) [5]

Formulation A solution in ethanol [5]

Solubility

DMF: 10 mg/ml, Ethanol: 10

mg/ml, Ethanol:PBS (pH 7.2)

(1:1): 0.5 mg/ml

[5]

Storage -20°C [5]

Stability ≥ 2 years [5]

Experimental Protocols
The following protocols are adapted from established methods for the synthesis of 1,3-

diacylglycerols with unsaturated fatty acids.[2][3] Researchers should optimize these conditions

for their specific experimental setup.

Protocol 1: Enzymatic Synthesis of 1,3-Dieicosenoyl
Glycerol
This protocol utilizes a 1,3-specific lipase for the direct esterification of glycerol with eicosenoic

acid. This method is preferred for its high regioselectivity, yielding predominantly the 1,3-

isomer.

Materials:

Glycerol (anhydrous)
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11(Z)-Eicosenoic acid

Immobilized 1,3-specific lipase (e.g., Lipozyme RM IM)

Anhydrous organic solvent (e.g., n-hexane or tert-butanol)

Molecular sieves (3Å or 4Å, activated)

Silica gel for column chromatography

Solvents for column chromatography (e.g., hexane, diethyl ether, ethyl acetate)

Equipment:

Round-bottom flask

Magnetic stirrer with heating plate

Vacuum pump and vacuum gauge

Rotary evaporator

Glass column for chromatography

Thin-layer chromatography (TLC) plates and developing chamber

Analytical balance

Procedure:

Reaction Setup: In a round-bottom flask, combine glycerol (1 molar equivalent) and 11(Z)-

eicosenoic acid (2 molar equivalents).

Add an appropriate amount of anhydrous organic solvent to dissolve the fatty acid.

Add the immobilized 1,3-specific lipase (typically 5-10% by weight of the total reactants).

Add activated molecular sieves to the reaction mixture to remove the water produced during

esterification.
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Reaction Conditions: Stir the reaction mixture at a controlled temperature (typically 40-60°C).

The optimal temperature will depend on the specific lipase used.

Apply a vacuum (e.g., 3-5 mmHg) to the system to facilitate the removal of water and shift

the equilibrium towards product formation.[2][3]

Monitoring the Reaction: Monitor the progress of the reaction by taking small aliquots at

regular intervals and analyzing them by thin-layer chromatography (TLC). A suitable solvent

system for TLC is hexane:diethyl ether:acetic acid (e.g., 70:30:1 v/v/v).

Reaction Work-up: Once the reaction is complete (as indicated by TLC), filter off the

immobilized lipase. The lipase can often be washed with solvent and reused.

Remove the solvent from the filtrate using a rotary evaporator.

Protocol 2: Purification of 1,3-Dieicosenoyl Glycerol by
Column Chromatography
Procedure:

Column Preparation: Pack a glass column with silica gel slurried in hexane.

Sample Loading: Dissolve the crude product from Protocol 1 in a minimal amount of hexane

and load it onto the column.

Elution: Elute the column with a gradient of increasing polarity. A typical gradient might start

with pure hexane, followed by increasing concentrations of diethyl ether or ethyl acetate in

hexane.

Triglycerides will elute first.

1,3-dieicosenoyl glycerol will elute next.

1,2(2,3)-dieicosenoyl glycerol and monoglycerides will elute later.

Fraction Collection and Analysis: Collect fractions and analyze them by TLC to identify those

containing the pure 1,3-dieicosenoyl glycerol.
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Solvent Removal: Combine the pure fractions and remove the solvent using a rotary

evaporator to obtain the purified product.

Protocol 3: Characterization of 1,3-Dieicosenoyl
Glycerol
The identity and purity of the synthesized 1,3-dieicosenoyl glycerol should be confirmed

using appropriate analytical techniques.

Thin-Layer Chromatography (TLC): As described in the synthesis and purification protocols.

Gas Chromatography-Mass Spectrometry (GC-MS): The hydroxyl group of the diglyceride is

typically derivatized (e.g., silylated) before GC-MS analysis to increase its volatility.[10][11]

High-Performance Liquid Chromatography (HPLC): Normal-phase HPLC can be used to

separate and quantify the different glyceride species.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural

information to confirm the identity of the synthesized compound.

Data Presentation
The following table summarizes typical reaction conditions and expected yields for the

enzymatic synthesis of 1,3-diacylglycerols with unsaturated fatty acids, based on literature data

for structurally similar compounds. Researchers should optimize these for 1,3-dieicosenoyl
glycerol.
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Fatty
Acid

Lipase

Molar
Ratio
(Glycerol:
Fatty
Acid)

Temperat
ure (°C)

Reaction
Time (h)

Max. 1,3-
DAG
Content
(%)

Referenc
e

Linoleic

Acid
Lipozyme 1:2 50 24 74.3 [2]

Eicosapent

aenoic Acid
Lipozyme 1:2 50 24 71.7 [2]

Oleic Acid Lipozyme 1:2 50 24 61.1 [2]

Visualization of Key Processes
Synthesis and Purification Workflow

Synthesis Purification Analysis

Glycerol +
2x Eicosenoic Acid

Enzymatic Esterification
(1,3-specific Lipase)

Solvent, Heat, Vacuum
Crude Product Mixture Silica Gel Column

Chromatography
Gradient Elution Pure 1,3-Dieicosenoyl

Glycerol TLC, GC-MS, HPLC, NMR

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 1,3-dieicosenoyl glycerol.
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Caption: Simplified diacylglycerol (DAG) signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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